2-(3-Bromophenyl)naphthalene
Cat. No. B1290009
Key on ui cas rn:
667940-23-0
M. Wt: 283.16 g/mol
InChI Key: FWPXWVYUNHYGPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08025815B2
Procedure details
Under an argon gas atmosphere, a mixture of 212 g (748 mmol) of 2(3-bromophenyl) naphthalene and 3 L of dehydrated THF was cooled down to −10 degrees C., and added with 600 ml (948 mmol) of hexane solution of 1.6M n-butyllithium in drops while being stirred. Then, the reaction mixture was stirred for two hours at 0 degree C. The reaction solution was further cooled down to −78 degrees C., and added with 450 g (2.39 mol) of triisopropyl borate in drops. Subsequently, the reaction mixture was stirred for 17 hours at room temperature. The reaction mixture was further added with solution of hydrochloric acid to be stirred for one hour at room temperature. The reaction mixture was further added with 3 L of toluene, so that aqueous phase thereof was eliminated. After organic phase thereof was dried with magnesium sulfate, the solvent was distilled away under reduced pressure. By recrystallizing the obtained solid by toluene, 126 g of 3-(2-naphthyl) phenylboronic acid was obtained at an yield of 67%.
Yield
67%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([C:8]2[CH:17]=[CH:16][C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[CH:9]=2)[CH:5]=[CH:6][CH:7]=1.CCCCCC.C([Li])CCC.[B:29](OC(C)C)([O:34]C(C)C)[O:30]C(C)C.Cl>C1(C)C=CC=CC=1.C1COCC1>[CH:9]1[C:10]2[C:15](=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:16]=[CH:17][C:8]=1[C:4]1[CH:3]=[C:2]([B:29]([OH:34])[OH:30])[CH:7]=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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212 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1)C1=CC2=CC=CC=C2C=C1
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Name
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|
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Quantity
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3 L
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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600 mL
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Type
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reactant
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Smiles
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CCCCCC
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
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C(CCC)[Li]
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Step Three
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Name
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|
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Quantity
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450 g
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|
Type
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reactant
|
|
Smiles
|
B(OC(C)C)(OC(C)C)OC(C)C
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
Cl
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Step Five
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Name
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|
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Quantity
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3 L
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|
Type
|
solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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while being stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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Then, the reaction mixture was stirred for two hours at 0 degree C
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|
Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction solution was further cooled down to −78 degrees C
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STIRRING
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Type
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STIRRING
|
|
Details
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Subsequently, the reaction mixture was stirred for 17 hours at room temperature
|
|
Duration
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17 h
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STIRRING
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Type
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STIRRING
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|
Details
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to be stirred for one hour at room temperature
|
|
Duration
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1 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After organic phase thereof was dried with magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent was distilled away under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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By recrystallizing the obtained solid by toluene
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
C1=C(C=CC2=CC=CC=C12)C=1C=C(C=CC1)B(O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 126 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
